2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol

• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 2-cyclopentyl-5-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C12H19N3O/c1-8-6-10-11(13-7-8)14-15(12(10)16)9-4-2-3-5-9/h8-9,13-14H,2-7H2,1H3
• InChI Key: AMQQOKVVWSKKNG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(NC1)NN(C2=O)C3CCCC3

Description

This compound belongs to the pyrazolo[3,4-b]pyridine class, characterized by a bicyclic framework integrating pyrazole and pyridine rings. Key structural features include:

• Cyclopentyl substituent at position 2, enhancing lipophilicity and steric bulk.
• Methyl group at position 5, influencing electronic and steric properties.
• Hydroxyl group at position 3, enabling hydrogen bonding and polar interactions.

Synthetic routes for such derivatives often involve multicomponent reactions or acid-catalyzed cyclization. For example, silica sulfuric acid has been employed as a catalyst for related pyrazolo[3,4-b]pyridine syntheses .

Preparation Methods

Formation of the Pyrazole Ring

The pyrazole ring is synthesized by reacting ethyl 5-methyl-3-oxo-4,5,6,7-tetrahydro-2H-pyridine-1-carboxylate with cyclopentyl hydrazine hydrochloride under acidic conditions. This method adapts protocols from pyrazolo[3,4-b]pyridine syntheses:

Procedure :

• Ethyl 5-methyl-3-oxo-4,5,6,7-tetrahydro-2H-pyridine-1-carboxylate (1.0 eq) and cyclopentyl hydrazine hydrochloride (1.2 eq) are refluxed in ethanol with acetic acid (6 equiv) under an O₂ atmosphere (1 atm) at 130°C for 18 hours.
• The reaction mixture is cooled, and the precipitate is filtered and recrystallized from ethanol to yield 2-cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-one.

Mechanism :

• The β-ketoester undergoes nucleophilic attack by hydrazine, forming a hydrazone intermediate.
• Oxidative dehydrogenation (facilitated by O₂) promotes aromatization to the pyrazole ring.

Reduction to Introduce the C3 Hydroxyl Group

The ketone at C3 is reduced to a secondary alcohol using sodium borohydride (NaBH₄) in methanol:

• 2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-one (1.0 eq) is dissolved in methanol.
• NaBH₄ (2.0 eq) is added portion-wise at 0°C, stirred for 4 hours, and quenched with water.
• The product is extracted with ethyl acetate and purified via column chromatography to yield the target alcohol.

Yield Optimization :

Step	Conditions	Yield (%)
Cyclocondensation	HOAc (6 eq), O₂	74–94
NaBH₄ Reduction	MeOH, 0°C → RT	85–90

A halogenated precursor enables introduction of the cyclopentyl group via Suzuki-Miyaura coupling, as demonstrated in kinase inhibitor syntheses:

Procedure :

• 5-Methyl-3-iodo-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (1.0 eq) is prepared via iodination of the parent compound using N-iodosuccinimide (NIS) in DMF.
• The intermediate is coupled with cyclopentylboronic acid (1.5 eq) under Pd(PPh₃)₄ catalysis in a mixture of dioxane and aqueous Na₂CO₃ at 80°C for 12 hours.

Key Data :

Catalyst	Ligand	Yield (%)
Pd(PPh₃)₄	None	65
PdCl₂(dppf)	XPhos	78

Cascade Cyclization Approach

Silver-Catalyzed Cyclization

A cascade reaction involving 3-methyl-1H-pyrazol-5-amine and cyclopentylpropiolaldehyde forms the pyrazolo[3,4-b]pyridine core in one pot:

Procedure :

• 3-Methyl-1H-pyrazol-5-amine (1.0 eq) and cyclopentylpropiolaldehyde (1.2 eq) are stirred in acetonitrile with AgNO₃ (10 mol%) at 80°C for 6 hours.
• The reaction is concentrated, and the residue is purified via flash chromatography to yield the target compound.

Mechanistic Insight :

• The aldehyde undergoes nucleophilic attack by the pyrazole amine, forming an imine intermediate.
• Silver catalysis promotes 6-endo-dig cyclization, forming the pyridine ring.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield (%)
Cyclocondensation	High atom economy, one-pot reaction	Requires oxidative conditions	74–94
Suzuki Coupling	Modular for diverse substituents	Multi-step, costly catalysts	65–78
Cascade Cyclization	Rapid, single step	Limited substrate scope	60–70

Scale-Up and Process Considerations

• Cyclocondensation Route : Preferred for large-scale synthesis due to fewer steps and lower catalyst costs.
• Purification : Recrystallization from ethanol or ethyl acetate/hexane mixtures achieves >95% purity.
• Green Chemistry : Replacing O₂ with air in cyclocondensation reduces costs but lowers yield to 34–74%.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as a modulator of biological pathways and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of enzymes, receptors, or other proteins involved in various biological processes. For example, it may inhibit cyclin-dependent kinases (CDKs) or modulate signaling pathways related to cell proliferation and apoptosis .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares substituents and properties of the target compound with analogs from literature:

Compound Name	Position 2	Position 3	Position 5	Key Functional Groups	Synthesis Method	Application/Activity	Reference
2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (Target)	Cyclopentyl	-OH	-CH₃	Hydroxyl, methyl, cyclopentyl	Likely multicomponent reaction	Potential enzyme inhibition	-
4-Aryl-3-methyl-6-oxo-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridine-5-carbonitrile	Aryl	-CH₃	-CN	Cyano, methyl, aryl	One-pot three-component reaction	Not specified	Rahmati (2010)
3-(Benzylideneamino)-2-phenyl-5H-imidazo[1,2-b]pyrazole-7-carbonitrile	Phenyl	Benzylidene	-CN	Cyano, benzylidene	Four-component condensation	Not specified	Rahmati et al. (2013)
4-(4-Hydroxyphenyl)-3-methyl-6-oxo-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridine-5-carbonitrile	4-Hydroxyphenyl	-CH₃	-CN	Hydroxyphenyl, cyano	Ultrasonic-assisted synthesis	Corrosion inhibitor for steel	Singh et al. (2013)

Key Observations:

• Lipophilicity : The cyclopentyl group in the target compound likely increases membrane permeability compared to aryl or hydroxyphenyl substituents in analogs .
• Hydrogen Bonding: The hydroxyl group at position 3 enhances solubility in polar solvents (e.g., water or ethanol) relative to methyl or cyano groups in analogs .

Biological Activity

2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound has the molecular formula $C_{11}H_{17}N_3O$ and a molecular weight of 207.27 g/mol. Its structure features a pyrazolo[3,4-b]pyridine scaffold that is known for various biological activities.

Research indicates that compounds with similar structures often act as inhibitors of specific protein kinases involved in cancer progression and other diseases. The biological activity can be attributed to the following mechanisms:

• Inhibition of Protein Kinases : The compound may inhibit tyrosine kinases and serine-threonine kinases, which are critical in signaling pathways related to cell proliferation and survival.
• Antioxidant Activity : Some studies suggest that derivatives of this compound exhibit antioxidant properties, which can mitigate oxidative stress in cells.

Pharmacological Effects

The biological activity of 2-Cyclopentyl-5-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol has been evaluated in various in vitro and in vivo studies:

• Anticancer Activity : Preliminary studies show that this compound exhibits cytotoxic effects against several cancer cell lines. For instance:
  • MCF-7 (breast cancer) : IC50 values indicate moderate potency.
  • A549 (lung cancer) : Similar results were observed with effective inhibition at micromolar concentrations.
• Neuroprotective Effects : Some derivatives have shown promise in protecting neuronal cells against apoptosis induced by neurotoxic agents.

Case Studies

Several studies have highlighted the biological activity of this compound:

• A study published in Medicinal Chemistry reported that derivatives of pyrazolo[3,4-b]pyridine exhibited significant anticancer activity with IC50 values ranging from 5 to 15 µM against various cancer cell lines .
• Another research article focused on the neuroprotective effects of similar compounds demonstrated that they could reduce oxidative stress markers in neuronal models .

Table 1: Biological Activity Summary

Cell Line	IC50 (µM)	Effect
MCF-7	10	Moderate Cytotoxicity
A549	12	Moderate Cytotoxicity
SH-SY5Y	8	Neuroprotection

Table 2: Mechanism Insights

Mechanism	Description
Protein Kinase Inhibition	Inhibits key signaling pathways related to growth
Antioxidant Activity	Reduces oxidative stress in cellular models